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These application notes provide a detailed protocol for the detection of A Disintegrin and
Metalloproteinase (ADAM) family proteins in formalin-fixed, paraffin-embedded (FFPE) tissue
samples using immunohistochemistry (IHC). ADAM proteins are a family of transmembrane
and secreted proteins that play crucial roles in various cellular processes, including cell
adhesion, migration, proteolysis, and signaling.[1] Their involvement in pathways such as
Notch and Epidermal Growth Factor Receptor (EGFR) signaling makes them significant targets
in developmental biology and disease research, particularly in cancer.[2][3][4]

Data Presentation

The expression of ADAM proteins can be semi-quantitatively assessed using a histoscore (H-
score), which combines the staining intensity and the percentage of positively stained cells.
Below is a summary of representative data for ADAM10 expression in non-small cell lung
cancer (NSCLC) and hepatocellular carcinoma (HCC).
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ADAM Expression

Tissue Type Condition Reference
Level (H-score)

Lung Normal Low [5]
Non-Small Cell Lung )

Lung High [5]
Cancer (NSCLC)

Lung Metastatic NSCLC Significantly Elevated [5]

Liver Normal High [6]

] Hepatocellular
Liver Downregulated Trend [6]

Carcinoma (HCC)

Experimental Protocols

This protocol provides a general guideline for the immunohistochemical staining of ADAM

proteins in FFPE tissue sections. Optimization of antibody concentrations, incubation times,

and antigen retrieval methods may be required for specific antibodies and tissue types.

Materials:

o Formalin-fixed, paraffin-embedded (FFPE) tissue sections on positively charged slides

e Xylene or a xylene substitute

« Ethanol (100%, 95%, 70%)

e Deionized or distilled water

o Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate Buffer, pH 6.0 or 1 mM EDTA, pH 9.0)

[7]

o Hydrogen Peroxide (3%)

e Blocking Buffer (e.g., 10% normal serum in PBS)

e Primary antibody against the target ADAM protein
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Biotinylated secondary antibody

Avidin-Biotin Complex (ABC) reagent

Diaminobenzidine (DAB) substrate kit

Hematoxylin counterstain

Mounting medium

Procedure:

o Deparaffinization and Rehydration:

o Immerse slides in two changes of xylene for 5 minutes each.[8]

o Rehydrate the tissue sections by sequential immersion in 100% ethanol (2 changes, 3
minutes each), 95% ethanol (3 minutes), and 70% ethanol (3 minutes).[8]

o Rinse with distilled water.
e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by immersing slides in pre-heated antigen
retrieval buffer.[7]

o Use a microwave, pressure cooker, or water bath. For microwaving, heat at a high
temperature for 10-15 minutes.[9][10]

o Allow slides to cool to room temperature in the buffer.[9]
o Wash slides with PBS.
o Endogenous Peroxidase Blocking:

o Incubate sections in 3% hydrogen peroxide for 10-15 minutes to block endogenous
peroxidase activity.[8][11]

o Rinse with PBS.
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Blocking:

o Incubate sections with a blocking buffer (e.g., 10% normal serum from the species of the
secondary antibody) for 30-60 minutes at room temperature in a humidified chamber.[9]

Primary Antibody Incubation:

o Dilute the primary antibody against the target ADAM protein to its optimal concentration in
the blocking buffer.

o Incubate the sections with the primary antibody overnight at 4°C in a humidified chamber.
[12]

Secondary Antibody Incubation:
o Wash slides with PBS (3 changes, 5 minutes each).

o Incubate sections with a biotinylated secondary antibody for 1-2 hours at room
temperature.[12]

Detection:

o

Wash slides with PBS (3 changes, 5 minutes each).

[¢]

Incubate sections with the ABC reagent for 30-60 minutes at room temperature.

[¢]

Wash slides with PBS (3 changes, 5 minutes each).

[e]

Apply the DAB substrate solution and incubate until the desired brown staining intensity
develops, monitoring under a microscope.[9]

[e]

Rinse with distilled water to stop the reaction.

Counterstaining:

o Counterstain with hematoxylin for 1-2 minutes.[8]

o "Blue" the sections in running tap water.
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e Dehydration and Mounting:
o Dehydrate the sections through a graded series of ethanol (70%, 95%, 100%).

o Clear in xylene and mount with a permanent mounting medium.

Mandatory Visualization
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Caption: Immunohistochemistry workflow for ADAM protein detection.
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Caption: ADAM protein signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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